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Compound of Interest

Compound Name: Sacubitrilat

Cat. No.: B1680482 Get Quote

This guide provides a detailed overview of the mechanism of action of sacubitrilat, the active

metabolite of sacubitril, on the metabolism of natriuretic peptides. It is intended for researchers,

scientists, and professionals in the field of drug development.

Core Mechanism of Action
Sacubitril is a prodrug that is rapidly metabolized to its active form, sacubitrilat (LBQ657).[1][2]

Sacubitrilat is a potent and specific inhibitor of neprilysin, a neutral endopeptidase responsible

for the degradation of several endogenous vasoactive peptides.[3][4] Neprilysin has a high

affinity for atrial natriuretic peptide (ANP) and C-type natriuretic peptide (CNP), and a lower

affinity for B-type natriuretic peptide (BNP).[5]

By inhibiting neprilysin, sacubitrilat prevents the breakdown of these peptides, leading to their

increased circulating concentrations.[6][7] This enhancement of the natriuretic peptide system

results in a range of beneficial cardiovascular and renal effects, including vasodilation,

natriuresis, and diuresis.[2][6][7] Due to neprilysin's role in breaking down angiotensin II,

sacubitril is co-formulated with the angiotensin receptor blocker (ARB) valsartan to counteract

the potential increase in angiotensin II levels.[8][9]

The primary mechanism of action is illustrated in the following signaling pathway diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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